Citric acid, lead salt

• CAS RN: 14450-60-3
• Molecular Formula: C12H10O14Pb3
• Molecular Weight: 399 g/mol
• InChI: InChI=1S/C6H8O7.Pb/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key: HOQPTLCRWVZIQZ-UHFFFAOYSA-H
• SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.[Pb]
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Pb+2].[Pb+2].[Pb+2]
• Other CAS RN: 14450-60-3; 512-26-5
• Pictograms: Irritant; Health Hazard; Environmental Hazard
• synonyms: citric acid, lead salt

Description

Citric acid is a weak organic acid that is commonly found in citrus fruits, such as lemons and oranges. It is widely used in the food industry as a flavoring agent, preservative, and acidulant. Lead salt, on the other hand, is a compound that contains lead as a cation and a negatively charged anion. Lead salts have been used for many years in various applications, including pigments, batteries, and radiation shielding. In recent years, there has been a growing interest in the synthesis and application of citric acid lead salts in various fields.

Mechanism Of Action

The exact mechanism of action of citric acid lead salts is not fully understood. However, it is believed that the lead ions in the compound can interact with various biological molecules, such as proteins and enzymes, leading to changes in their structure and function. Citric acid lead salts have also been shown to have antioxidant properties, which may contribute to their biological activity.

Biochemical And Physiological Effects

Citric acid lead salts have been shown to have various biochemical and physiological effects. They have been shown to inhibit the growth of cancer cells in vitro, possibly through their antioxidant properties. Citric acid lead salts have also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory diseases.

Advantages And Limitations For Lab Experiments

One advantage of using citric acid lead salts in lab experiments is their relative ease of synthesis and purification. They are also relatively stable under normal laboratory conditions. However, one limitation is that they may be toxic to cells at high concentrations, which may limit their use in certain experiments.

Future Directions

There are many potential future directions for research on citric acid lead salts. One direction is the development of new synthesis methods that can produce more pure and crystalline products. Another direction is the investigation of the biological activity of citric acid lead salts in vivo, particularly in animal models. Additionally, citric acid lead salts could be explored for their potential use in drug delivery systems, due to their ability to interact with biological molecules.

Synthesis Methods

Citric acid lead salts can be synthesized by reacting citric acid with lead acetate in an aqueous solution. The reaction results in the formation of a white precipitate, which can be purified by filtration and drying. The purity and crystallinity of the final product can be improved by adjusting the reaction conditions, such as pH and temperature.

Scientific Research Applications

Citric acid lead salts have been widely used in scientific research, particularly in the fields of materials science and nanotechnology. They have been used as precursors for the synthesis of various lead-containing materials, such as lead oxide, lead sulfide, and lead selenide. Citric acid lead salts have also been used as stabilizers and modifiers in the synthesis of metal nanoparticles, such as gold and silver nanoparticles.